Cas no 1385423-06-2 (N-(cyanomethyl)-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxamide)

• Product Name: N-(cyanomethyl)-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxamide
• CAS No: 1385423-06-2
• MF: C₁₀H₈F₃N₃O₂
• MW: 259.184632301331
• CID: 6159339
• PubChem ID: 72005476
• Update Time: 2025-06-15

N-(cyanomethyl)-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxamide
• AKOS016932238
• EN300-26686255
• 1385423-06-2

• Inchi： 1S/C10H8F3N3O2/c11-10(12,13)6-18-8-3-1-2-7(16-8)9(17)15-5-4-14/h1-3H,5-6H2,(H,15,17)
• InChI Key： MJHMKXQPPUSKDG-UHFFFAOYSA-N
• SMILES： FC(COC1=CC=CC(C(NCC#N)=O)=N1)(F)F

Computed Properties

• Exact Mass: 259.05686099g/mol
• Monoisotopic Mass: 259.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75Ų

Additional information on N-(cyanomethyl)-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxamide

Comprehensive Overview of N-(cyanomethyl)-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxamide (CAS No. 1385423-06-2)

N-(cyanomethyl)-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxamide (CAS No. 1385423-06-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine-2-carboxamide core with a cyanomethyl substituent and a 2,2,2-trifluoroethoxy group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1385423-06-2 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for fluorinated compounds like N-(cyanomethyl)-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxamide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorinated motifs are leveraged to improve pharmacokinetic properties. The compound’s trifluoroethoxy group is particularly noteworthy, as it contributes to lipophilicity and membrane permeability—key factors in CNS drug development.

The synthesis of CAS 1385423-06-2 involves multi-step organic transformations, often starting from commercially available 6-hydroxypyridine-2-carboxylic acid. Researchers frequently explore microwave-assisted synthesis or flow chemistry to optimize yield and purity, addressing the industry’s push for green chemistry and sustainable practices. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with stringent quality standards.

Beyond pharmaceuticals, N-(cyanomethyl)-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxamide finds potential in agrochemical formulations. Its pyridine scaffold is a common motif in herbicides and insecticides, while the cyanomethyl moiety may act as a bioisostere for improved activity. This dual applicability makes it a subject of patent filings and academic studies, particularly in the context of crop protection and resistance management.

From an SEO perspective, queries such as "synthesis of CAS 1385423-06-2", "applications of trifluoroethoxy pyridine derivatives", and "cyanomethyl carboxamide uses" reflect user interest in this compound’s practical utility. Addressing these topics, this overview emphasizes the compound’s role in high-throughput screening and fragment-based drug design, areas where its modular structure enables rapid derivatization.

Regulatory and safety profiles of 1385423-06-2 are also frequently searched. While not classified as hazardous, proper handling protocols—such as using PPE and fume hoods—are recommended during lab-scale operations. The compound’s stability under ambient conditions and compatibility with common solvents (DMSO, ethanol) further enhance its practicality.

In conclusion, N-(cyanomethyl)-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxamide exemplifies the intersection of medicinal chemistry and material innovation. Its CAS number 1385423-06-2 serves as a gateway to a wealth of research, from small-molecule therapeutics to smart agrochemicals. As industries prioritize structure-activity relationship (SAR) studies, this compound’s relevance is poised to grow, offering fertile ground for scientific exploration.